Cas no 325996-00-7 ((2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one)
325996-00-7 structure
Product Name:(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one
CAS No:325996-00-7
MF:C21H21N3O3S
MW:395.47474360466
CID:5826156
PubChem ID:9688608
Update Time:2023-11-21
(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one Chemical and Physical Properties
Names and Identifiers
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- 325996-00-7
- (Z)-2-((E)-(benzo[d][1,3]dioxol-5-ylmethylene)hydrazono)-5-butyl-3-phenylthiazolidin-4-one
- (2Z)-2-[(E)-1,3-benzodioxol-5-ylmethylidenehydrazinylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one
- AKOS002230452
- AKOS016303241
- F0820-0318
- (2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one
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- Inchi: 1S/C21H21N3O3S/c1-2-3-9-19-20(25)24(16-7-5-4-6-8-16)21(28-19)23-22-13-15-10-11-17-18(12-15)27-14-26-17/h4-8,10-13,19H,2-3,9,14H2,1H3/b22-13+,23-21-
- InChI Key: ZVOKNIXZKPUIRG-ISURTVLTSA-N
- SMILES: S1/C(=N\N=C\C2C=CC3=C(C=2)OCO3)/N(C2C=CC=CC=2)C(C1CCCC)=O
Computed Properties
- Exact Mass: 395.13036271g/mol
- Monoisotopic Mass: 395.13036271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 606
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 88.8Ų
(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0820-0318-2μmol |
(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one |
325996-00-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0820-0318-5μmol |
(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one |
325996-00-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0820-0318-10μmol |
(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one |
325996-00-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0820-0318-20μmol |
(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one |
325996-00-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0820-0318-1mg |
(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one |
325996-00-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0820-0318-2mg |
(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one |
325996-00-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0820-0318-3mg |
(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one |
325996-00-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0820-0318-4mg |
(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one |
325996-00-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0820-0318-5mg |
(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one |
325996-00-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0820-0318-10mg |
(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one |
325996-00-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
325996-00-7 ((2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one) Related Products
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